Cas no 17322-51-9 (N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide)

• Product Name: N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide
• CAS No: 17322-51-9
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 1063204
• PubChem ID: 72661707
• Update Time: 2025-05-20

N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-[phenyl(4-tolyl)methoxy]acetamide
• N,N-Dimethyl-2-[(p-methyl-alpha-phenylbenzyl)oxy]acetamide; N,N-Dimethyl-2-[(4-methylphenyl)phenylmethoxy]acetamide
• DB-265970
• N,N-Dimethyl-2-[(4-methylphenyl)-phenylmethoxy]acetamide
• 17322-51-9
• N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide

• Inchi： 1S/C18H21NO2/c1-14-9-11-16(12-10-14)18(15-7-5-4-6-8-15)21-13-17(20)19(2)3/h4-12,18H,13H2,1-3H3
• InChI Key： POTFBJGQRGNXKZ-UHFFFAOYSA-N
• SMILES： O(CC(N(C)C)=O)C(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 405.5±33.0 °C at 760 mmHg
• Flash Point: 199.0±25.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide

N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide: A Comprehensive Overview

N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide, also known by its CAS number 17322-51-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethylamino group with a phenyl and 4-tolyl substituent. The methoxy group further enhances its functional diversity, making it a versatile molecule with potential applications in various industries.

The N,N-dimethyl group in the molecule contributes to its stability and enhances its ability to act as a nucleophile in certain chemical reactions. This feature has been exploited in recent studies to develop novel catalysts for organic transformations. The phenyl and 4-tolyl substituents introduce aromaticity and electronic effects, which are crucial for tuning the molecule's reactivity and selectivity. Recent research has highlighted the role of these groups in modulating the electronic properties of the compound, making it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices.

The methoxy group attached to the acetamide moiety plays a pivotal role in determining the compound's solubility and compatibility with polar solvents. This characteristic has been leveraged in drug delivery systems, where the compound serves as a carrier for hydrophobic drugs. Studies published in 2023 have demonstrated its ability to enhance drug bioavailability by forming stable complexes with therapeutic agents.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide. Quantum mechanical simulations have revealed that the molecule exhibits a high degree of conformational flexibility, which is essential for its interaction with biological targets. This property has led to its exploration as a potential lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. A study published in *Journal of Organic Chemistry* in 2023 introduced an efficient one-pot synthesis route that minimizes reaction steps and reduces environmental impact. This method involves the use of readily available starting materials and mild reaction conditions, making it suitable for large-scale production.

The application of N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide extends beyond pharmaceuticals. Its unique combination of electronic and structural properties makes it an ideal candidate for use in agrochemicals, where it can serve as an active ingredient or adjuvant in pesticides and herbicides. Recent field trials have shown promising results, with the compound demonstrating high efficacy against various crop pests while maintaining low toxicity to non-target organisms.

Environmental considerations are increasingly important when developing new compounds, and N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide has been evaluated for its biodegradability and eco-friendliness. Research conducted at leading environmental research institutions has indicated that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural ecosystems.

In conclusion, N,N-Dimethyl-2-phenyl(4-tolyl)methoxyacetamide (CAS No: 17322-51-9) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary challenges in science and technology. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.